4-Benzyloxyphenyl Maraviroc
4-Benzyloxyphenyl Maraviroc
Brand Name:
Vulcanchem
CAS No.:
1391048-06-8
VCID:
VC0131675
InChI:
InChI=1S/C36H47F2N5O2/c1-24(2)34-41-40-25(3)43(34)31-21-29-11-12-30(22-31)42(29)20-17-33(39-35(44)28-15-18-36(37,38)19-16-28)27-9-13-32(14-10-27)45-23-26-7-5-4-6-8-26/h4-10,13-14,24,28-31,33H,11-12,15-23H2,1-3H3,(H,39,44)/t29?,30?,31?,33-/m0/s1
SMILES:
CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=C(C=C4)OCC5=CC=CC=C5)NC(=O)C6CCC(CC6)(F)F)C(C)C
Molecular Formula:
C36H47F2N5O2
Molecular Weight:
619.802
4-Benzyloxyphenyl Maraviroc
CAS No.: 1391048-06-8
Reference Standards
VCID: VC0131675
Molecular Formula: C36H47F2N5O2
Molecular Weight: 619.802
| CAS No. | 1391048-06-8 |
|---|---|
| Product Name | 4-Benzyloxyphenyl Maraviroc |
| Molecular Formula | C36H47F2N5O2 |
| Molecular Weight | 619.802 |
| IUPAC Name | 4,4-difluoro-N-[(1S)-3-[3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]-1-(4-phenylmethoxyphenyl)propyl]cyclohexane-1-carboxamide |
| Standard InChI | InChI=1S/C36H47F2N5O2/c1-24(2)34-41-40-25(3)43(34)31-21-29-11-12-30(22-31)42(29)20-17-33(39-35(44)28-15-18-36(37,38)19-16-28)27-9-13-32(14-10-27)45-23-26-7-5-4-6-8-26/h4-10,13-14,24,28-31,33H,11-12,15-23H2,1-3H3,(H,39,44)/t29?,30?,31?,33-/m0/s1 |
| Standard InChIKey | ZVDOVYMVSGQZAX-RYIODHQPSA-N |
| SMILES | CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=C(C=C4)OCC5=CC=CC=C5)NC(=O)C6CCC(CC6)(F)F)C(C)C |
| Synonyms | 4,4-Difluoro-N-[(1S)-1-(4-benzyloxyphenyl)-3-[(3-exo)-3-[3-methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]propyl]-cyclohexanecarboxamide; |
| PubChem Compound | 71313903 |
| Last Modified | Nov 11 2021 |
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